Cas no 570403-04-2 (5,6-Dichloro-N-(4-(4-chlorothiophen-2-yl)-5-(4-cyclohexylpiperazin-1-yl)thiazol-2-yl)nicotinamide)

• Product Name: 5,6-Dichloro-N-(4-(4-chlorothiophen-2-yl)-5-(4-cyclohexylpiperazin-1-yl)thiazol-2-yl)nicotinamide
• CAS No: 570403-04-2
• MF: C₂₃H₂₄Cl₃N₅OS₂
• MW: 556.9586
• CID: 4740529
• PubChem ID: 23030584
• Update Time: 2026-02-25

5,6-Dichloro-N-(4-(4-chlorothiophen-2-yl)-5-(4-cyclohexylpiperazin-1-yl)thiazol-2-yl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloro-N-(4-(4-chlorothiophen-2-yl)-5-(4-cyclohexylpiperazin-1-yl)thiazol-2-yl)nicotinamide
• 5,6-dichloro-n-[4-(4-chlorothiophen-2-yl)-5-(4-cyclohexylpiperazin-1-yl)thiazol-2-yl]nicotinamide
• SCHEMBL1667260
• ZGOWFPLUBDKGAV-UHFFFAOYSA-N
• 3-Pyridinecarboxamide,5,6-dichloro-N-[4-(4-chloro-2-thienyl)-5-(4-cyclohexyl-1-piperazinyl)-2-thiazolyl]-
• 5,6-dichloro-N-[4-(4-chlorothiophen-2-yl)-5-(4-cyclohexylpiperazin-1-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• 570403-04-2

• Inchi： 1S/C23H24Cl3N5OS2/c24-15-11-18(33-13-15)19-22(31-8-6-30(7-9-31)16-4-2-1-3-5-16)34-23(28-19)29-21(32)14-10-17(25)20(26)27-12-14/h10-13,16H,1-9H2,(H,28,29,32)
• InChI Key： ZGOWFPLUBDKGAV-UHFFFAOYSA-N
• SMILES： ClC1=C([H])SC(=C1[H])C1=C(N2C([H])([H])C([H])([H])N(C([H])([H])C2([H])[H])C2([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])SC(N([H])C(C2C([H])=NC(=C(C=2[H])Cl)Cl)=O)=N1

Computed Properties

• Exact Mass: 555.048786g/mol
• Monoisotopic Mass: 555.048786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 6.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5,6-Dichloro-N-(4-(4-chlorothiophen-2-yl)-5-(4-cyclohexylpiperazin-1-yl)thiazol-2-yl)nicotinamide

Introduction to Compound with CAS No 570403-04-2 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 570403-04-2 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research. Its chemical name, 5,6-Dichloro-N-(4-(4-chlorothiophen-2-yl)-5-(4-cyclohexylpiperazin-1-yl)thiazol-2-yl)nicotinamide, reflects its intricate structure and the diverse functional groups it possesses. This compound represents a convergence of expertise in medicinal chemistry and pharmacology, making it a promising candidate for further exploration in drug development.

At the heart of this compound's structure lies a thiazole core, which is a heterocyclic compound known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their potential applications in treating various diseases, including infectious diseases, cancer, and neurological disorders. The presence of chlorine atoms at the 5 and 6 positions of the thiazole ring enhances its reactivity and binding affinity to biological targets, making it an attractive scaffold for drug design.

The nitrogen-containing group at the 2-position of the thiazole ring is further modified with a nicotinamide moiety. Nicotinamide, also known as vitamin B3, is a water-soluble form of niacin and has been shown to possess various health benefits. Its incorporation into the compound not only enhances its solubility but also contributes to its potential therapeutic effects. The combination of these structural features makes this compound a versatile tool for pharmaceutical research.

The amine group at the nitrogen position is linked to a piperazine ring substituted with a cyclohexyl group. Piperazine derivatives are well-known for their role as pharmacological agents due to their ability to interact with multiple biological targets. The cyclohexyl group provides steric hindrance, which can influence the compound's binding affinity and selectivity. This modification is particularly important in drug development, as it allows for fine-tuning of the compound's properties to optimize its efficacy and minimize side effects.

The thiophene ring at the 4-position of the piperazine moiety adds another layer of complexity to the compound's structure. Thiophene derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chlorine atom on the thiophene ring further enhances its reactivity and potential biological activity. This structural feature makes the compound a promising candidate for further exploration in various therapeutic areas.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways involved in disease progression. The compound with CAS No 570403-04-2 has shown potential in this regard. Preclinical studies have demonstrated its ability to interact with certain enzymes and receptors, leading to modulation of key signaling pathways. These findings suggest that this compound could be developed into a new generation of drugs for treating various diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the various functional groups while maintaining regioselectivity. The use of modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) allows for precise characterization of the compound's structure.

One of the key challenges in pharmaceutical research is identifying compounds that exhibit high selectivity towards specific biological targets while minimizing off-target effects. The structural features of this compound make it an attractive candidate for achieving this goal. By modifying different parts of its structure, researchers can fine-tune its binding properties to enhance its selectivity and efficacy.

The potential applications of this compound are vast and span across multiple therapeutic areas. Initial studies have shown promising results in treating neurological disorders, where modulation of certain neurotransmitter systems is crucial. Additionally, its ability to interact with enzymes involved in metabolic pathways makes it a candidate for developing drugs against metabolic diseases such as diabetes.

The development of new drugs is a complex process that involves extensive research and testing. The compound with CAS No 570403-04-2 represents an important step forward in this process. Its unique structure and potential biological activity make it a valuable tool for researchers working in the field of pharmaceuticals. As more studies are conducted, we can expect to see further insights into its therapeutic potential and how it can be translated into novel treatments for human diseases.